N-[(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]norleucine

• Molecular Formula: C15H20N2O6S
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 2-[(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)sulfonylamino]hexanoic acid
• InChI: InChI=1S/C15H20N2O6S/c1-3-4-5-11(15(19)20)17-24(21,22)10-6-7-13-12(8-10)16-14(18)9(2)23-13/h6-9,11,17H,3-5H2,1-2H3,(H,16,18)(H,19,20)
• InChI Key: HIOSPFOZQQEAOW-UHFFFAOYSA-N
• SMILES: CCCCC(C(=O)O)NS(=O)(=O)C1=CC2=C(C=C1)OC(C(=O)N2)C

Description

N-[(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]norleucine, also known as MLN4924, is a small molecule inhibitor that has been extensively studied for its potential as a cancer therapy. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

N-[(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]norleucine inhibits the activity of NAE by binding to its active site and preventing the transfer of NEDD8 to its target proteins. This leads to the accumulation of NEDD8-conjugated proteins, including tumor suppressors, and induces cell death through various mechanisms.
Biochemical and Physiological Effects
N-[(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]norleucine has been shown to have a broad range of effects on cellular processes, including cell cycle arrest, DNA damage response, and autophagy. These effects are mediated by the accumulation of NEDD8-conjugated proteins and the subsequent activation of various signaling pathways.

Advantages and Limitations for Lab Experiments

N-[(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]norleucine has several advantages as a research tool, including its specificity for NAE and its ability to induce cell death in cancer cells. However, it also has some limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several potential future directions for the study of N-[(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]norleucine and its applications in cancer therapy. These include the development of more potent and selective NAE inhibitors, the identification of biomarkers for patient selection, and the evaluation of combination therapies with other cancer drugs. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of N-[(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]norleucine.

Synthesis Methods

The synthesis of N-[(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]norleucine involves several steps, including the condensation of 2-methyl-3-nitrobenzoic acid with ethyl acetoacetate, followed by reduction and cyclization to form the benzoxazinone ring. The resulting compound is then sulfonated and coupled with norleucine to produce N-[(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]norleucine.

Scientific Research Applications

N-[(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]norleucine has been shown to selectively inhibit the activity of NEDD8-activating enzyme (NAE), a key component of the ubiquitin-proteasome system. This system is responsible for the degradation of proteins in cells and is frequently dysregulated in cancer. By inhibiting NAE, N-[(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]norleucine can prevent the degradation of tumor suppressor proteins and induce apoptosis in cancer cells.